N-((1R,2R)-2-Amino-1,2-diphenylethyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[(1R,2R)-2-amino-1,2-diphenylethyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C21H19F3N2O2S/c22-21(23,24)17-11-13-18(14-12-17)29(27,28)26-20(16-9-5-2-6-10-16)19(25)15-7-3-1-4-8-15/h1-14,19-20,26H,25H2/t19-,20-/m1/s1
• InChI Key: WVSQPMQOVRCKOM-WOJBJXKFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)C(F)(F)F)N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H]([C@@H](C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)C(F)(F)F)N
• Molecular Formula: C21H19F3N2O2S
• Molecular Weight: 420.4 g/mol

Description

N-((1R,2R)-2-Amino-1,2-diphenylethyl)-4-(trifluoromethyl)benzenesulfonamide, or NFPS for short, is a novel molecule that has recently been developed for use in various scientific research applications. NFPS has shown great potential in a variety of areas such as drug discovery, biochemistry, and physiology. This molecule has several unique characteristics that make it a promising research tool.

Scientific Research Applications

Catalytic Applications

A derivative of N-((1R,2R)-2-Amino-1,2-diphenylethyl)-4-(trifluoromethyl)benzenesulfonamide, specifically N‐[(1R,2R)‐2‐[[[[(1R,2R)‐2‐(Dimethylamino)cyclohexyl]amino]thioxomethyl]amino]‐1,2‐diphenylethyl]‐3,5‐bis(trifluoromethyl)benzenesulfonamide, is utilized as a bifunctional organocatalyst in asymmetric catalysis. This reagent plays a significant role in chemical synthesis due to its ability to facilitate specific reactions with high selectivity and efficiency (Chun‐Jiang Wang & X. Fang, 2014).

Spectroscopic and Structural Analysis

In another study, derivatives of the benzenesulfonamide group, including N-(2-aminophenyl)benzenesulfonamide and its Schiff base ligands, were investigated through spectroscopic techniques such as FT-IR, 1H and 13C NMR. These studies are crucial for understanding the molecular structure and properties of these compounds, contributing to their applications in various fields of chemistry (Z. Demircioğlu et al., 2018).

Molecular and Electronic Structure Analysis

Another sulfonamide derivative, N-(4,6-dimethyl-pyrimidin-2-yl)-4-[(2-hydroxy-benzylidene)-amino]benzenesulfonamide (SMS), was examined using both theoretical and experimental approaches. This included DFT/B3LYP and HF methods combined with 6-31G(d) basis set for optimized molecular structure, vibrational frequencies, and electronic structures. Such investigations provide insights into the stability, charge delocalization, and intramolecular interactions of these molecules, which are essential for their potential applications in various scientific domains (A. Mansour & N. T. A. Ghani, 2013).

Polymerization Catalyst

In the field of polymer science, a study focused on the preparation of polypeptides via the living polymerization of amino acid N-carboxyanhydride (NCA) initiated by platinum complexes containing N-((1S,2R)-2-amido-1,2-diphenylethyl)-4-methylbenzenesulfonamidato. These complexes were found to be efficient initiators, leading to polypeptides with narrow polydispersity indexes (PDIs). This research is significant for the development of novel polymeric materials with controlled structures (Ya-Liu Peng, Shu-Ling Lai, & Chu‐Chieh Lin, 2008).